Cas no 6283-41-6 (1,3,4-trimethylpyridine)

• Product Name: 1,3,4-trimethylpyridine
• CAS No: 6283-41-6
• MF: C₈H₁₂IN
• MW: 249.092054367065
• CID: 859493
• PubChem ID: 12543166
• Update Time: 2025-10-22

1,3,4-trimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-trimethylpyridine
• 1,3,4-trimethylpyridin-1-ium,iodide
• 1,3,4-trimethylpyridine, iodide
• 1,3,4-Trimethyl-pyridinium
• AG-A-10174
• CTK5J2045
• NSC7493
• NSC-7493
• SureCN3857270

• Inchi： 1S/C8H12N.HI/c1-7-4-5-9(3)6-8(7)2;/h4-6H,1-3H3;1H/q+1;/p-1
• InChI Key： LNUYBCUFHJCJFD-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 122.09706
• Monoisotopic Mass: 249.001442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.88
• LogP: -1.86810

Additional information on 1,3,4-trimethylpyridine

1,3,4-Trimethylpyridine (CAS No: 6283-41-6)

1,3,4-Trimethylpyridine, also known by its CAS registry number 6283-41-6, is a derivative of pyridine with three methyl groups attached at the 1, 3, and 4 positions. This compound belongs to the family of aromatic heterocyclic compounds, which are widely studied for their potential applications in various fields, including pharmaceuticals, materials science, and organic chemistry.

Pyridine itself is a six-membered ring with one nitrogen atom, making it structurally similar to benzene but with unique electronic properties due to the presence of the nitrogen. The addition of methyl groups at specific positions in pyridine alters its chemical reactivity, solubility, and biological interactions, which are critical for its potential use in different industries.

1,3,4-Trimethylpyridine has gained attention in recent years due to its unique electronic properties and steric effects. These characteristics make it a valuable compound in the synthesis of various organic molecules, including pharmaceutical agents, agrochemicals, and materials for electronics. The methyl groups at positions 1, 3, and 4 create steric hindrance, which can influence the reactivity of the molecule and its interactions with biological systems.

Recent studies have highlighted the potential of 1,3,4-trimethylpyridine in drug discovery. Its structure allows for the modulation of pharmacokinetics and bioavailability, making it a useful template for designing drugs with improved efficacy and reduced side effects. For instance, research has shown that derivatives of this compound can act as inhibitors of various enzymes and receptors, which are targets in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the key areas of investigation involving 1,3,4-trimethylpyridine is its role in medicinal chemistry. The compound's ability to undergo various reactions, including nucleophilic substitution, electrophilic aromatic substitution, and condensation reactions, makes it a versatile building block for synthesizing complex molecules. For example, recent studies have explored the use of 1,3,4-trimethylpyridine in the synthesis of heterocyclic compounds with potential anticancer activity.

Another important aspect of 1,3,4-trimethylpyridine is its application in materials science. The steric and electronic properties of this compound make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Research has focused on understanding how the methyl groups influence the molecule's charge transport properties and stability under different conditions.

Moreover, 1,3,4-trimethylpyridine has been studied for its potential as a chiral auxiliary in asymmetric synthesis. The presence of multiple substituents on the pyridine ring creates opportunities for inducing asymmetry, which is crucial for synthesizing enantiomerically pure compounds. This aspect is particularly relevant in pharmaceutical chemistry, where the stereochemistry of molecules can significantly impact their efficacy and safety.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 1,3,4-trimethylpyridine's properties. Quantum mechanical calculations have been used to predict the compound's reactivity, solubility, and interactions with biological molecules. These insights are valuable for designing experiments and optimizing synthetic routes, thereby accelerating drug discovery and materials development.

In conclusion, 1,3,4-trimethylpyridine (CAS No: 6283-41-6) is a versatile compound with significant potential in various fields. Its unique structure, electronic properties, and reactivity make it a valuable tool in medicinal chemistry, materials science, and organic synthesis. As research continues to uncover new applications and insights into this compound, its role in advancing biomedical and technological innovations is expected to grow.